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Compound of Interest

Compound Name: 1,3,5-Tribenzoylbenzene

Cat. No.: B1295284

For Researchers, Scientists, and Drug Development Professionals
Chemical Identity

IUPAC Name: (3,5-dibenzoylphenyl)-phenylmethanone[1][2]

CAS Number: 25871-69-6[2]

Synonyms: 1,3,5-Tribenzoylbenzene, Methanone, 1,3,5-benzenetriyltris[phenyl-[2]

Physicochemical and Spectroscopic Data

The following tables summarize key quantitative data for 1,3,5-Tribenzoylbenzene, providing a
comprehensive overview of its physical and chemical properties.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C27H1803 PubChem|[2]

Molecular Weight 390.43 g/mol PubChem|[2]

Exact Mass 390.125594432 Da PubChem|[2]

Melting Point Not available

Boiling Point Not available

logP (Octanol/Water) 5.380 Cheméo (Calculated)[3]
Water Solubility (logi1o0WS) -7.35 mol/L Cheméo (Calculated)[3]

Table 2: Spectroscopic Data

Spectroscopy Data Highlights Source
Electron lonization (EI) data

Mass Spectrometry ) NIST WebBook
available.

Infrared (IR) Spectroscopy Gas phase spectrum available.  NIST WebBook

Data not explicitly found for

1,3,5-Tribenzoylbenzene, but

1H NMR
expected to show complex
aromatic multiplets.
Data not explicitly found for
1,3,5-Tribenzoylbenzene, but
13C NMR expected to show signals for

carbonyl carbons and aromatic

carbons.

Synthesis of 1,3,5-Tribenzoylbenzene

The primary synthetic route to 1,3,5-triarylbenzenes, including 1,3,5-Tribenzoylbenzene, is the
acid-catalyzed cyclocondensation (or cyclotrimerization) of the corresponding aryl methyl
ketone. In this case, acetophenone serves as the precursor.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Tribenzoylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Tribenzoylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3_5-Tribenzoylbenzene
https://www.chemeo.com/cid/21-833-3/1-3-5-Tribenzoylbenzene
https://www.chemeo.com/cid/21-833-3/1-3-5-Tribenzoylbenzene
https://www.benchchem.com/product/b1295284?utm_src=pdf-body
https://www.benchchem.com/product/b1295284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Representative Experimental Protocol: Acid-Catalyzed
Cyclocondensation of Acetophenone

This protocol is a representative procedure based on established methods for the synthesis of

1,3,5-triarylbenzenes.

Materials:

Acetophenone

Anhydrous catalyst (e.g., p-toluenesulfonic acid (PTSA) or a Lewis acid like CuClz)

High-boiling point solvent (e.g., toluene or solvent-free)

Ethyl acetate (for extraction)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Silica gel for column chromatography

Hexane and ethyl acetate (for chromatography elution)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
acetophenone (3 equivalents).

If using a solvent, add toluene. For a solvent-free reaction, proceed to the next step.

Add the acid catalyst (e.g., 10-20 mol% of PTSA or a catalytic amount of CuClz).

Heat the reaction mixture to a high temperature (typically 100-220°C, depending on the
catalyst and solvent) and maintain under reflux with vigorous stirring for several hours (e.g.,
3-24 hours). The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC).

After the reaction is complete (as indicated by TLC), allow the mixture to cool to room
temperature.
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« If the reaction was performed solvent-free, dissolve the residue in a suitable organic solvent
like ethyl acetate. If a solvent was used, proceed with extraction.

» Wash the organic solution with water and then with a saturated sodium bicarbonate solution
to neutralize the acid catalyst.

o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

« Filter off the drying agent and concentrate the organic solution under reduced pressure to
obtain the crude product.

» Purify the crude product by column chromatography on silica gel, using a gradient of hexane
and ethyl acetate as the eluent, to yield pure 1,3,5-Tribenzoylbenzene.

e Characterize the final product using techniques such as NMR, FT-IR, and mass
spectrometry.

Biological Activity and Signaling Pathways

Extensive searches of the scientific literature did not yield any specific information on the
biological activity of 1,3,5-Tribenzoylbenzene or its involvement in any signaling pathways. Its
utility appears to be primarily in the realm of materials science, particularly in the development
of thermally activated delayed fluorescence (TADF) materials for organic light-emitting diodes
(OLEDSs), owing to its high thermal stability and electronic properties.[1] Professionals in drug
development should note the current absence of published research on the pharmacological or
toxicological profile of this specific compound.

Visualizations
Synthetic Workflow for 1,3,5-Tribenzoylbenzene

The following diagram illustrates the general workflow for the synthesis and purification of
1,3,5-Tribenzoylbenzene via the cyclocondensation of acetophenone.
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Caption: Synthesis and Purification Workflow.

Logical Relationship of Synthesis

The following diagram illustrates the logical progression from starting materials to the final
product.
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Caption: Reactants to Product Progression. Caption: Reactants to Product Progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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